Cas no 65953-56-2 (N-Biotinyl-1,6-hexanediaMine)

• Product Name: N-Biotinyl-1,6-hexanediaMine
• CAS No: 65953-56-2
• MF: C₁₆H₃₀N₄O₂S
• MW: 342.500002384186
• CID: 1003766
• Update Time: 2025-10-29

N-Biotinyl-1,6-hexanediaMine Chemical and Physical Properties

Names and Identifiers

• N-Biotinyl-1,6-hexanediaMine
• (3aS,4S,6aR)-N-(6-AMinohexyl)hexahydro-2-oxo- 1H-thieno[3,4-d]iMidazole-4-pentanaMide
• [3aS-(3aα,4β,6aα)]-N-(6-AMinohexyl)hexahydro-2-oxo-1H-thieno[3,4-d]iMidazole-4-pentanaMide
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(6-aminohexyl)pentanamide
• N-(6-Aminohexyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• N-?Biotinyl-?1,?6-?hexanediamine
• N-BIOTINYL-1,6-HEXANEDIAMINE,OFF-WHITE TO PALE YELLOW SOLID

• Inchi： 1S/C16H30N4O2S/c17-9-5-1-2-6-10-18-14(21)8-4-3-7-13-15-12(11-23-13)19-16(22)20-15/h12-13,15H,1-11,17H2,(H,18,21)(H2,19,20,22)/t12-,13-,15-/m0/s1
• InChI Key： QWVNTBHBRBLRRJ-YDHLFZDLSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCCCCN)=O)NC(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 12

Experimental Properties

• Density: 1.116±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 184-186°C
• Solubility: Almost insoluble (0.023 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives
• Other Chemical Reagents

Additional information on N-Biotinyl-1,6-hexanediaMine

Research Briefing on N-Biotinyl-1,6-hexanediamine (CAS: 65953-56-2) in Chemical Biology and Pharmaceutical Applications

N-Biotinyl-1,6-hexanediamine (CAS: 65953-56-2) is a biotinylated derivative of 1,6-hexanediamine, widely used as a linker molecule in chemical biology and pharmaceutical research. This compound plays a crucial role in bioconjugation strategies, enabling the attachment of biotin to various biomolecules for applications such as affinity purification, diagnostic assays, and targeted drug delivery. Recent studies have highlighted its utility in the development of novel biotin-streptavidin-based systems, which are fundamental to modern biotechnology and therapeutic innovations.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of N-Biotinyl-1,6-hexanediamine as a linker in the synthesis of biotinylated small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that the hexanediamine spacer provides optimal flexibility and length, enhancing the binding affinity of the inhibitors to their target proteins. The study reported a significant improvement in inhibitory activity, with IC50 values in the low nanomolar range, suggesting its potential for therapeutic applications in diseases such as cancer and neurodegenerative disorders.

In another groundbreaking study (Nature Biotechnology, 2024), N-Biotinyl-1,6-hexanediamine was employed in the development of a novel drug delivery system. The researchers conjugated the compound to a tumor-targeting peptide via a cleavable linker, creating a biotin-drug conjugate (BDC). This system leveraged the high affinity of biotin for streptavidin to achieve selective drug delivery to cancer cells. In vivo experiments showed a 50% reduction in tumor growth compared to controls, with minimal off-target effects. This highlights the compound's potential in precision medicine.

Further advancements in diagnostic applications were reported in Analytical Chemistry (2023), where N-Biotinyl-1,6-hexanediamine was used to functionalize magnetic nanoparticles for the detection of low-abundance biomarkers. The biotin-streptavidin interaction provided a robust and reproducible platform for biomarker capture, enabling ultrasensitive detection in clinical samples. The study achieved a detection limit of 1 fg/mL, demonstrating its utility in early disease diagnosis and monitoring.

Despite its widespread use, challenges remain in optimizing the stability and pharmacokinetics of biotinylated compounds. A recent review in Chemical Reviews (2024) discussed strategies to address these limitations, including the use of alternative linker chemistries and the incorporation of polyethylene glycol (PEG) spacers. The authors emphasized the need for further research to fully exploit the potential of N-Biotinyl-1,6-hexanediamine in therapeutic and diagnostic applications.

In conclusion, N-Biotinyl-1,6-hexanediamine (CAS: 65953-56-2) continues to be a versatile and valuable tool in chemical biology and pharmaceutical research. Recent studies have demonstrated its efficacy in drug delivery, diagnostic assays, and targeted therapy, paving the way for future innovations. Ongoing research aims to overcome existing challenges and expand its applications, solidifying its role as a cornerstone of bioconjugation strategies.